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Compound of Interest

Compound Name: Nickel ammonium sulfate

Cat. No.: B093414 Get Quote

Application Notes and Protocols: Preparation of
Standardized Nickel Solutions
Abstract
This document provides a detailed methodology for the preparation of a standardized nickel (II)

solution using nickel ammonium sulfate hexahydrate, (NH₄)₂Ni(SO₄)₂·6H₂O, as the starting

material. Since nickel ammonium sulfate is a secondary standard, the protocol involves the

initial preparation of a stock solution of approximate concentration, followed by its

standardization via complexometric titration with a standardized Ethylenediaminetetraacetic

acid (EDTA) solution. This method is crucial for applications requiring accurately known

concentrations of Ni²⁺ ions, such as in analytical chemistry, materials science, and various

research and development settings.

Materials and Reagents
All reagents should be of analytical grade or higher. Deionized water should be used for the

preparation of all solutions.
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Reagent Formula
Molar Mass (
g/mol )

Purity Notes

Nickel

Ammonium

Sulfate

Hexahydrate

(NH₄)₂Ni(SO₄)₂·6

H₂O
394.99 ≥ 99%

Primary material

for the nickel

solution.

EDTA, Disodium

Salt Dihydrate

C₁₀H₁₄N₂Na₂O₈·

2H₂O
372.24

Analytical

Standard

Used to prepare

the standardized

titrant.

Ammonia

Solution
NH₄OH 35.05 ~28-30%

For buffer

preparation.

Ammonium

Chloride
NH₄Cl 53.49 ≥ 99.5%

For buffer

preparation.

Murexide

Indicator
C₈H₈N₆O₆ 284.19 ACS Grade

Indicator for Ni-

EDTA titration.

Deionized Water H₂O 18.02 18.2 MΩ·cm

Used as the

solvent for all

solutions.

Experimental Protocols
Protocol 1: Preparation of 0.1 M EDTA Standard Solution
A standardized EDTA solution is required for the titration.

Drying: Dry approximately 4 g of EDTA disodium salt dihydrate at 80°C for 2 hours and cool

in a desiccator.

Weighing: Accurately weigh approximately 3.722 g of the dried EDTA.

Dissolution: Quantitatively transfer the weighed EDTA to a 100 mL beaker and dissolve it in

approximately 80 mL of deionized water. Gentle heating may be applied to facilitate

dissolution.
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Dilution: After cooling to room temperature, transfer the solution to a 100 mL Class A

volumetric flask. Rinse the beaker with small portions of deionized water and add the

rinsings to the flask.

Final Volume: Carefully add deionized water to the flask until the bottom of the meniscus

aligns with the calibration mark.

Homogenization: Stopper the flask and invert it multiple times to ensure the solution is

homogeneous.

Storage: Store the standardized solution in a tightly sealed polyethylene bottle.

Protocol 2: Preparation of ~0.1 M Nickel Stock Solution
This protocol describes the preparation of the nickel solution from nickel ammonium sulfate,

which will then be standardized.

Weighing: Accurately weigh approximately 3.95 g of nickel ammonium sulfate hexahydrate

on an analytical balance.

Dissolution: Transfer the salt to a 100 mL beaker. Add approximately 70 mL of deionized

water and stir with a glass rod until the salt is completely dissolved.

Transfer: Quantitatively transfer the solution into a 100 mL Class A volumetric flask.

Dilution: Rinse the beaker with small aliquots of deionized water, transferring the rinsings into

the volumetric flask.

Final Volume: Carefully add deionized water to bring the solution volume to the 100 mL

calibration mark.

Homogenization: Stopper the flask and invert it 15-20 times to ensure a uniform

concentration.

Protocol 3: Standardization of the Nickel Solution via
EDTA Titration
This protocol determines the exact molarity of the prepared nickel solution.
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Aliquot Preparation: Pipette a 10.00 mL aliquot of the prepared nickel solution into a 250 mL

Erlenmeyer flask.

Dilution: Add approximately 90 mL of deionized water to the flask.

Buffering: Add 5 mL of an ammonia-ammonium chloride buffer solution (pH ≈ 10).[1][2]

Indicator Addition: Add a small amount (pinch) of murexide indicator powder. The solution

should turn a yellow or yellow-green color.[3][4]

Titration Setup: Rinse and fill a 50 mL burette with the standardized 0.1 M EDTA solution,

ensuring no air bubbles are present in the tip. Record the initial volume.

Titration: Titrate the nickel solution with the EDTA solution slowly, with constant swirling.[1] As

the endpoint approaches, the color will begin to change.

Endpoint: The endpoint is reached when the solution color changes sharply from yellow to a

distinct violet or deep purple.[1][4] Record the final burette volume.

Replicates: Repeat the titration at least two more times with fresh aliquots of the nickel

solution to ensure precision. The volumes of EDTA used should agree within ±0.05 mL.

Workflow for Standardization
The following diagram illustrates the complete workflow for preparing and standardizing the

nickel solution.
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Part A: Stock Solution Preparation

Part B: Standardization by Titration

Part C: Calculation

1. Weigh (NH₄)₂Ni(SO₄)₂·6H₂O

2. Dissolve in Deionized H₂O

3. Transfer to 100 mL Vol. Flask

4. Dilute to Volume

~0.1 M Ni²⁺ Solution

5. Pipette 10 mL Ni²⁺ Aliquot

6. Add pH 10 Buffer

7. Add Murexide Indicator

8. Titrate with Std. EDTA

9. Endpoint: Yellow → Violet

10. Calculate Exact Molarity

Standardized Ni²⁺ Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b093414?utm_src=pdf-custom-synthesis
https://www.titrations.info/EDTA-titration-nickel
https://www.scribd.com/document/546233958/EXP-2
https://www.slideshare.net/slideshow/estimate-the-amount-ni-by-edta/247776509
https://www.anoplex.com/Titration_Watts_Nickel.html
https://www.benchchem.com/product/b093414#method-for-preparing-standardized-nickel-solutions-from-nickel-ammonium-sulfate
https://www.benchchem.com/product/b093414#method-for-preparing-standardized-nickel-solutions-from-nickel-ammonium-sulfate
https://www.benchchem.com/product/b093414#method-for-preparing-standardized-nickel-solutions-from-nickel-ammonium-sulfate
https://www.benchchem.com/product/b093414#method-for-preparing-standardized-nickel-solutions-from-nickel-ammonium-sulfate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093414?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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